Cas no 1598174-47-0 (2,2,5,5-tetramethyloxolan-3-yl methanesulfonate)

2,2,5,5-Tetramethyloxolan-3-yl methanesulfonate is a specialized organic compound featuring a tetramethyl-substituted oxolane (tetrahydrofuran) ring with a methanesulfonate (mesylate) functional group at the 3-position. This structure confers high reactivity, making it a valuable intermediate in organic synthesis, particularly for nucleophilic substitution reactions. The mesylate group acts as an excellent leaving group, facilitating efficient derivatization under mild conditions. The tetramethyl substitution enhances steric stability, improving handling and storage characteristics. This compound is useful in pharmaceutical and fine chemical applications, where controlled functionalization of cyclic frameworks is required. Its well-defined reactivity profile and stability make it a reliable choice for synthetic chemists.
2,2,5,5-tetramethyloxolan-3-yl methanesulfonate structure
1598174-47-0 structure
Product Name:2,2,5,5-tetramethyloxolan-3-yl methanesulfonate
CAS No:1598174-47-0
MF:C9H18O4S
MW:222.301822185516
CID:4607540
PubChem ID:75481684
Update Time:2025-10-18

2,2,5,5-tetramethyloxolan-3-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2,2,5,5-tetramethyloxolan-3-yl methanesulfonate
    • 3-Furanol, tetrahydro-2,2,5,5-tetramethyl-, 3-methanesulfonate
    • Inchi: 1S/C9H18O4S/c1-8(2)6-7(9(3,4)13-8)12-14(5,10)11/h7H,6H2,1-5H3
    • InChI Key: PWRULTPFMUEMGM-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)CC(OS(C)(=O)=O)C1(C)C

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Additional information on 2,2,5,5-tetramethyloxolan-3-yl methanesulfonate

2,2,5,5-Tetramethyloxolan-3-yl Methanesulfonate: A Comprehensive Overview

The compound with CAS No. 1598174-47-0, commonly referred to as 2,2,5,5-tetramethyloxolan-3-yl methanesulfonate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and versatile applications in modern chemical synthesis. In this article, we will delve into the properties, synthesis methods, and recent advancements associated with 2,2,5,5-tetramethyloxolan-3-yl methanesulfonate, providing a comprehensive understanding of its role in contemporary research.

2,2,5,5-Tetramethyloxolan-3-yl methanesulfonate is a derivative of oxolane (tetrahydrofuran), a five-membered cyclic ether. The molecule's structure is characterized by the presence of four methyl groups attached to the oxolane ring at positions 2 and 5. This substitution pattern imparts unique steric and electronic properties to the compound. The methanesulfonate group (-SO3CH3) attached to the oxolane ring further enhances its reactivity and functional versatility. Recent studies have highlighted the importance of such structural features in enabling the compound to participate in a wide range of chemical reactions.

The synthesis of 2,2,5,5-tetramethyloxolan-3-yl methanesulfonate typically involves multi-step processes that combine principles from organic synthesis and catalysis. One common approach involves the alkylation of tetrahydrofuran derivatives using sulfonating agents under controlled conditions. Researchers have recently explored the use of transition metal catalysts to optimize reaction efficiency and selectivity. These advancements have not only improved the yield of the compound but also opened new avenues for its application in asymmetric synthesis and polymer chemistry.

One of the most significant contributions of 2,2,5,5-tetramethyloxolan-3-yl methanesulfonate lies in its role as a building block for complex organic molecules. Its ability to undergo various nucleophilic substitutions and additions makes it an invaluable reagent in organic synthesis. For instance, recent studies have demonstrated its utility in constructing biologically active compounds with intricate stereochemistry. The compound's stability under diverse reaction conditions further enhances its appeal as a versatile precursor.

In addition to its synthetic applications, 2,2,5,5-tetramethyloxolan-3-yl methanesulfonate has found relevance in materials science. Its unique combination of steric bulk and electronic properties makes it an ideal candidate for designing advanced polymers and hybrid materials. Researchers have explored its potential as a monomer in polymerization reactions, leading to the development of novel materials with tailored mechanical and thermal properties.

The study of 2,2,5,5-tetramethyloxolan-3-yl methanesulfonate has also contributed significantly to our understanding of sulfur-containing compounds in organic chemistry. Its sulfonate group plays a pivotal role in modulating the compound's reactivity and stability. Recent investigations into sulfur-based reagents have shed light on their potential applications in green chemistry and sustainable chemical processes.

In conclusion, 2,2,tetramethyloxolan - yl methanesulfonate (CAS No. 1598174 -47 -0) stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure enables it to serve as a multifaceted tool in both synthetic and applied research domains. As ongoing research continues to uncover new dimensions of this compound's potential , it remains at the forefront of chemical innovation.

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